4-bromo-N-(2,4-difluorophenyl)butanamide

• Molecular Formula: C10H10BrF2NO
• Molecular Weight: 278.09 g/mol
• IUPAC Name: 4-bromo-N-(2,4-difluorophenyl)butanamide
• InChI: InChI=1S/C10H10BrF2NO/c11-5-1-2-10(15)14-9-4-3-7(12)6-8(9)13/h3-4,6H,1-2,5H2,(H,14,15)
• InChI Key: HHNINXBACBPBEW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)F)NC(=O)CCCBr

Description

4-bromo-N-(2,4-difluorophenyl)butanamide is a useful research compound. Its molecular formula is C10H10BrF2NO and its molecular weight is 278.09 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

WSC (2.1 g, 11 mmols) and HOBt (1.49 g, 11 mmols) were added to a DMF (30 ml) solution of 2,4-difluoroaniline (1.29 g, 10 mmols) and 4-bromobutyric acid (2.5 g, 15 mols), and stirred at room temperature for 12 hours. The reaction mixture was extracted with ether. The organic layer was washed with water, 1 N HCl, an aqueous saturated solution of sodium hydrogencarbonate and saturated saline in that order, and dried with anhydrous magnesium sulfate, and the solvent was evaporated. Then, the residue was purified through preparative thin-layer chromatography (developer: hexane/acetone=5/1), and the resulting crystals were recrystallized from ether-hexane to obtain 1.6 g (yield: 58%) of 4-bromo-N-(2,4-difluorophenyl)butanamide as colorless needle-like crystals.